Cas no 17159-80-7 (Ethyl 4-hydroxycyclohexanecarboxylate)

• Product Name: Ethyl 4-hydroxycyclohexanecarboxylate
• CAS No: 17159-80-7
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD00192156
• CID: 87803
• PubChem ID: 24864106
• Update Time: 2025-05-20

Ethyl 4-hydroxycyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxycyclohexanecarboxylate
• Ethyl 4-hydroxycyclohexanecarboxylate,mixture of cis and trans
• Ethyl 4-hydroxycyclohexylcarboxylate
• Ai3-28355
• Einecs 241-215-1
• 4-Hydroxycyclohexanecarboxylate
• Ethyl 4-hydroxycyclohexanecarbonate
• ethyl 4-hydroxycyclohexane-1-carboxylate
• 4-Hydroxycyclohexane-1-carboxylic acid ethyl ester
• Ethyl4-hydroxycyclohexanecarboxylate,98%
• Ethyl 4-hydroxycyclohexanecarboxylate≥ 99% (assay)
• Ethyl trans-4-Hydroxycyclohexanecarboxylate
• trans-ethyl 4-hydroxycyclohexanecarboxylate
• cis-Ethyl 4-hydroxycyclohexanecarboxylate
• 4-Hydroxy-cyclohexanecarboxylic acid ethyl ester
• Ethyl 4-hydroxycyclohexane carboxylate
• 4-Hydroxycyclohexanecarboxylic acid ethyl ester
• Cyclohexanecarboxylic acid, 4-hydroxy-, ethyl ester
• trans-4-Hydroxycyclohexanecarboxylic Acid Ethyl Ester
• Cycl
• DTXSID001189263
• FT-0687390
• BZKQJSLASWRDNE-ZKCHVHJHSA-N
• UNII-R7LV2TYU78
• trans-4-hydroxycyclohexane carboxylic acid ethyl ester
• ETHYL (1S,4S)-4-HYDROXYCYCLOHEXANE-1-CARBOXYLATE
• Ethyl 4-Hydroxy Cyclo Hexane Carboxylate
• BZKQJSLASWRDNE-UHFFFAOYSA-N
• DS-11436
• cis-4-Hydroxy-cyclohexanecarboxylic acid ethyl ester
• 4-Carboethoxy Cyclohexanol
• AM9678
• EN300-7936192
• SCHEMBL663948
• F21258
• MFCD00192156
• trans-ethyl4-hydroxycyclohexanecarboxylate
• CS-0020233
• 4-ethoxycarbonylcyclohexanol
• trans ethyl 4-hydroxycyclohexanecarboxylate
• SCHEMBL15695701
• A854626
• Cyclohexanecarboxylic acid, 4-hydroxy-, ethyl ester, cis-
• DTXSID90169135
• 75877-66-6
• ethyl-4-hydroxy-cyclohexane carboxylate
• AM9681
• Cyclohexanecarboxylicacid, 4-hydroxy-, ethyl ester
• MFCD16295187
• ethyl 4-hydroxycyclohexane-carboxylate
• SY025857
• H11890
• trans-Ethyl (1r,4r)-4-hydroxycyclohexane-1-carboxylate
• AKOS015903755
• CS-W008169
• 17159-80-7
• Ethyl cis-4-hydroxycyclohexanecarboxylate
• R7LV2TYU78
• SCHEMBL241638
• BCP30884
• Not available;trans-Ethyl 4-hydroxycyclohexanecarboxylate
• Ethyl 4-hydroxycyclohexanecarboxylate, cis + trans
• UNII-D266CGU6M5
• 3618-04-0
• ethyl (1r,4r)-4-hydroxycyclohexane-1-carboxylate
• 4-hydroxy cyclo-hexane carboxylic acid ethyl ester
• A881918
• BZKQJSLASWRDNE-OCAPTIKFSA-N
• SB38620
• SY011568
• Ethyl 4-hydroxycyclohexanecarboxylate pound>>Cyclohexanecarboxylicacid, 4-hydroxy-, ethyl ester
• SCHEMBL19783847
• FT-0699771
• AKOS016009058
• D266CGU6M5
• FT-0700055
• UNII-DYE45Z9SRP
• ethyl 4-hydroxycyclohexanoate
• AS-18158
• AKOS015855262
• AC-496
• trans ethyl 4-hydroxycyclohexane carboxylate
• J-010742
• NS00025632
• Cyclohexanecarboxylic acid, 4-hydroxy-, ethyl ester, trans-
• MFCD23701492
• DYE45Z9SRP
• AC-5139
• Ethyl4-hydroxycyclohexanecarboxylate
• 4-hydroxy-cyclohexane-1-carboxylic acid ethyl ester
• J-521030
• E0838
• AS-75610
• EN300-91667
• cis-4-Hydroxycyclohexane-1-carboxylic acid ethyl ester
• SY028026
• SCHEMBL662522
• EN300-7392169
• Ethyl 4-hydroxycyclohexanecaboxylate
• ethyl-4-hydroxycyclohexanecarboxylate
• Ethyl 4-hydroxycyclohexanecarboxylate， mixture of cis and trans
• DB-369952
• cis-Ethyl4-hydroxycyclohexanecarboxylate
• DTXCID7091626

• MDL： MFCD00192156
• Inchi： 1S/C9H16O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h7-8,10H,2-6H2,1H3
• InChI Key： BZKQJSLASWRDNE-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.068 g/mL at 25 °C(lit.)
• Boiling Point: 127-134 °C/0.1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.466(lit.)
• Solubility: Slightly soluble (19 g/l) (25 º C),
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 46.53000
• LogP: 1.10060
• Solubility: Uncertain

Ethyl 4-hydroxycyclohexanecarboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 4-hydroxycyclohexanecarboxylate

Ethyl 4-Hydroxycyclohexanecarboxylate: A Comprehensive Overview

Ethyl 4-hydroxycyclohexanecarboxylate, identified by the CAS number 17159-80-7, is a versatile organic compound with a wide range of applications in various industries. This compound is a derivative of cyclohexane carboxylic acid, where the hydroxyl group at the 4-position is esterified with ethanol. Its structure consists of a cyclohexane ring with a hydroxyl group and an ester functional group, making it a valuable intermediate in organic synthesis and chemical manufacturing.

The synthesis of ethyl 4-hydroxycyclohexanecarboxylate typically involves the esterification of 4-hydroxycyclohexanecarboxylic acid with ethanol. This reaction is often catalyzed by acid catalysts such as sulfuric acid or p-toluenesulfonic acid to facilitate the formation of the ester bond. The compound can also be derived from other precursors through various synthetic pathways, depending on the specific requirements of the application.

Ethyl 4-hydroxycyclohexanecarboxylate finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its unique structure allows for the incorporation of hydroxyl and ester groups, which are essential for designing bioactive molecules with specific pharmacological properties. Recent studies have highlighted its potential in developing new drug candidates for treating inflammatory diseases and neurodegenerative disorders.

In addition to its pharmaceutical applications, ethyl 4-hydroxycyclohexanecarboxylate is also employed in the production of specialty chemicals and materials. Its ability to form stable ester linkages makes it an ideal component in coatings, adhesives, and polymer formulations. Researchers have explored its use in creating biodegradable polymers, which are increasingly sought after in sustainable packaging and biomedical applications.

Recent advancements in green chemistry have led to innovative methods for synthesizing ethyl 4-hydroxycyclohexanecarboxylate using enzymatic catalysis and microwave-assisted techniques. These methods not only enhance the efficiency of the synthesis process but also reduce environmental impact by minimizing waste and energy consumption.

The compound's physical properties, such as its melting point, boiling point, and solubility, play a crucial role in determining its suitability for various applications. Ethyl 4-hydroxycyclohexanecarboxylate exhibits good solubility in organic solvents like dichloromethane and ethyl acetate, making it easier to handle during chemical reactions. Its stability under different conditions has been thoroughly investigated, ensuring safe handling and storage practices.

From an environmental perspective, ethyl 4-hydroxycyclohexanecarboxylate has been studied for its biodegradability and potential impact on aquatic ecosystems. Research indicates that it undergoes rapid biodegradation under aerobic conditions, reducing its ecological footprint compared to other synthetic compounds.

In conclusion, ethyl 4-hydroxycyclohexanecarboxylate (CAS No. 17159-80-7) is a multifaceted compound with significant contributions to diverse fields such as pharmaceuticals, materials science, and sustainable chemistry. Its continued exploration through cutting-edge research ensures its relevance and adaptability to emerging technological demands.